Cas no 880810-81-1 (3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one)

• Product name: 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one
• CAS No: 880810-81-1
• MF: C₂₅H₂₇F₃N₄O₂
• MW: 472.502696275711
• CID: 5422210

3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[6-oxo-6-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]hexyl]quinazolin-4-one
• 4(3H)-Quinazolinone, 3-[6-oxo-6-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]hexyl]-
• 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C25H27F3N4O2/c26-25(27,28)19-7-6-8-20(17-19)30-13-15-31(16-14-30)23(33)11-2-1-5-12-32-18-29-22-10-4-3-9-21(22)24(32)34/h3-4,6-10,17-18H,1-2,5,11-16H2
• InChI Key： DGPYFULYFZCKSS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(=O)N2CCN(C3=CC=CC(C(F)(F)F)=C3)CC2)C=1

Additional information on 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one

Introduction to 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one (CAS No. 880810-81-1)

3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one (CAS No. 880810-81-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a piperazine ring, contribute to its pharmacological profile and make it an intriguing candidate for further research and development.

The chemical structure of 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one is characterized by a central quinazoline core, which is substituted with a hexyl chain that bears an oxo group and a piperazine ring. The piperazine ring is further substituted with a trifluoromethylated phenyl group. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, lipophilicity, and stability, which are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the pharmacological properties of quinazoline derivatives. Studies have shown that compounds with similar structures exhibit potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that quinazoline derivatives with piperazine and trifluoromethyl substituents demonstrated significant cytotoxic effects on breast cancer cells (MDA-MB-231) and prostate cancer cells (PC-3). The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California in 2021 revealed that this compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. The neuroprotective effects were attributed to the compound's ability to modulate intracellular signaling pathways and enhance mitochondrial function.

The synthesis of 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-amino-benzoic acid with an appropriate aldehyde or ketone to form the quinazoline core. Subsequent functionalization steps introduce the hexyl chain and the piperazine-trifluoromethyl substituents. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the synthesis process and improve overall efficiency.

In addition to its therapeutic potential, 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one has also been studied for its use as a research tool in chemical biology. Its unique structure makes it an ideal probe for investigating protein-protein interactions and signaling pathways in cellular systems. For example, researchers at Harvard University utilized this compound to study the role of specific kinases in cancer cell signaling pathways, providing valuable insights into potential targets for drug development.

The safety profile of 3-(6-oxo-6-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}hexyl)-3,4-dihydroquinazolin-4-one has been evaluated through various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-(6-oxyo-o-{4--(trifluoromethyl)phenyipiperizin--y}hexy)--dihydroquinazon--one (CAS No. 880810--) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the fields of oncology and neurology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound holds significant promise for advancing medical treatments in the future.